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Compound of Interest

Compound Name:
4-Cyano-3'-

methoxybenzophenone

CAS No.: 750633-60-4

Cat. No.: B1323936

Get Quote

Executive Summary
Subject: 4-Cyano-3'-methoxybenzophenone (CAS: 750633-60-4) Molecular Weight: 237.25

g/mol Classification: Functionalized Benzophenone / Aromatic Nitrile

This guide provides a technical analysis of the solubility characteristics of 4-Cyano-3'-
methoxybenzophenone. As a Senior Application Scientist, I have structured this document to

address the practical needs of researchers utilizing this compound as an intermediate in

pharmaceutical synthesis or material science.

While specific experimental solubility values (g/L) for this isomer are rarely published in open

literature, its solubility profile can be rigorously predicted via Structural Activity Relationship

(SAR) analysis of its functional groups (cyano- and methoxy- moieties) and validated against

homologous benzophenone derivatives. This guide defines the Predicted Solubility Landscape

and provides Standardized Protocols for empirical verification.
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Physicochemical Profile & Solvation Mechanics[1]
[2]
To understand where this molecule dissolves, we must analyze why it dissolves.[1] The

solubility of 4-Cyano-3'-methoxybenzophenone is governed by the competition between its

lipophilic benzophenone core and its polar functional groups.

Structural Analysis[1][2][3]
Benzophenone Core: Provides high lipophilicity and aromatic

-

stacking potential.[1]

4-Cyano Group (-CN): A strong electron-withdrawing group (EWG) that introduces a

significant dipole moment, enhancing solubility in polar aprotic solvents (e.g., DMSO, DMF,

Acetonitrile).

3'-Methoxy Group (-OMe): An electron-donating group (EDG) that acts as a weak hydrogen

bond acceptor, improving compatibility with alcohols and esters.

Predicted Thermodynamic Parameters
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Property Value (Predicted) Impact on Solubility

LogP (Octanol/Water) ~2.8 – 3.2
Indicates high lipophilicity;

insoluble in water.

H-Bond Donors 0

No capacity to donate protons;

limited solubility in protic

solvents unless heated.[1]

H-Bond Acceptors 3 (C=O, -CN, -OMe)

Good solubility in solvents

capable of H-bond donation

(e.g., Methanol).

Melting Point Solid (Est. 65–120°C)

High lattice energy requires

energy input (heat) for

dissolution in marginal

solvents.[1]

Solubility Landscape (Tiered Classification)
The following categorization is derived from the solvation behavior of structurally analogous

benzonitriles and methoxybenzophenones [1][2].

Tier 1: High Solubility (Process Solvents)
Use these for synthesis, extraction, and stock solution preparation.

Dichloromethane (DCM): Excellent.[1] The primary choice for solubilizing the crude solid

during workup.[1]

Tetrahydrofuran (THF): Excellent.[1] Disrupts lattice energy effectively via ether oxygen

interactions.[1]

Ethyl Acetate: Good to Excellent.[1] A greener alternative to DCM; effective for

chromatography.[1]

DMSO / DMF: Excellent.[1] High dielectric constants stabilize the dipole created by the

cyano group.[1]
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Tier 2: Temperature-Dependent (Recrystallization)
Use these for purification via cooling crystallization.

Ethanol / Methanol: Moderate at RT; High at Reflux.[1] The presence of the methoxy group

aids solubility in alcohols compared to unsubstituted benzophenone, but the rigid nitrile

group maintains crystal stability.[1]

Acetonitrile: Moderate.[1] Good for HPLC mobile phases but may not dissolve high

concentrations at room temperature.[1]

Tier 3: Anti-Solvents (Precipitation)
Use these to force the compound out of solution.

Water: Insoluble (< 0.1 mg/mL).[1] The hydrophobic aromatic rings dominate the small

polarity contributions of the functional groups.[1]

Hexanes / Heptane: Poor.[1] While the core is aromatic, the polar cyano group makes the

molecule too polar for non-polar alkanes to solvate effectively.[1]

Experimental Protocols
As exact batch-specific solubility can vary with purity and polymorph, the following self-

validating protocols are required for accurate determination.

Protocol A: Visual Solubility Screen (Qualitative)
Objective: Rapidly identify suitable solvents for synthesis or purification.[1]

Weigh 10 mg of 4-Cyano-3'-methoxybenzophenone into a clear HPLC vial.

Add 100 µL of solvent (Target concentration: 100 mg/mL).

Vortex for 30 seconds.

Clear Solution: Solubility > 100 mg/mL.[1]

Suspension: Proceed to step 4.
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Add solvent in 100 µL increments until dissolved or total volume reaches 1 mL (10 mg/mL

limit).

Heat: If insoluble at 1 mL, heat to 50°C (or boiling point) to check for recrystallization

potential.

Protocol B: Equilibrium Solubility via HPLC
(Quantitative)
Objective: Determine precise saturation points (g/L) for formulation or thermodynamic data.

Workflow Diagram:

Fig 1. Saturation Shake-Flask Method for Quantitative Solubility Determination.

Weigh Excess Solid
(approx 50mg)

Add Solvent
(1 mL)

Equilibrate
(24h @ 25°C)

Filter Supernatant
(0.45 µm PTFE)

Dilute for HPLC
(1:100 in ACN)

HPLC Quantification
(UV @ 254 nm)

Click to download full resolution via product page

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).[1]

Mobile Phase: Acetonitrile : Water (60:40 v/v) + 0.1% Formic Acid.[1]

Detection: UV @ 254 nm (Benzophenone chromophore).[1]

Flow Rate: 1.0 mL/min.[1]

Solubility Data Summary (Estimated)
Note: Values are estimates based on structural analogs (e.g., Oxybenzone, 4-

Methoxybenzophenone) [3][4].
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Solvent
Estimated
Solubility @ 25°C

Classification Application

Dichloromethane > 200 mg/mL High Synthesis / Workup

DMSO > 150 mg/mL High
Stock Solutions /

Bioassays

Ethyl Acetate 50 – 100 mg/mL Moderate-High
Extraction / Green

Solvent

Methanol 10 – 30 mg/mL Moderate Recrystallization (Hot)

Water < 0.05 mg/mL Insoluble
Wash Solvent / Anti-

solvent

Hexane < 1 mg/mL Poor

Wash Solvent

(removes non-polar

impurities)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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